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Compound of Interest

Compound Name: Methoxyfenozide

CAS No.: 161050-58-4

Cat. No.: B1676416

Get Quote

An Application Guide to the Analysis of Methoxyfenozide: Standards, Protocols, and

Methodologies

Abstract
This technical guide provides a comprehensive overview of the analytical methodologies for the

quantification of Methoxyfenozide, a diacylhydrazine insecticide widely used in agriculture. As

a Senior Application Scientist, this document moves beyond simple procedural lists to explain

the causality behind experimental choices, ensuring robust and reliable results. It details the

critical role of certified analytical standards and reference materials, provides step-by-step

protocols for sample preparation using a unified QuEChERS approach, and outlines validated

methods for analysis by High-Performance Liquid Chromatography with UV detection (HPLC-

UV) and High-Performance Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS). This guide is intended for researchers, analytical scientists, and quality control

professionals tasked with the accurate determination of Methoxyfenozide residues in various

matrices.

Introduction to Methoxyfenozide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1676416#bc-rfq
https://www.benchchem.com/product/b1676416/docs?utm_src=pdf-body#analytical-standards-and-reference-materials-for-methoxyfenozide
https://www.benchchem.com/product/b1676416/docs?utm_src=pdf-body#analytical-standards-and-reference-materials-for-methoxyfenozide
https://www.benchchem.com/product/b1676416/docs?utm_src=pdf-body#analytical-standards-and-reference-materials-for-methoxyfenozide
https://www.benchchem.com/product/b1676416/docs?utm_src=pdf-body#analytical-standards-and-reference-materials-for-methoxyfenozide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methoxyfenozide is a non-steroidal ecdysone agonist insecticide that functions by mimicking

the natural insect molting hormone, 20-hydroxyecdysone.[1][2][3] This action induces a

premature and lethal molt in the larvae of target pests, primarily within the order Lepidoptera

(caterpillars).[2][4] Its high specificity and low mammalian toxicity make it a valuable component

of integrated pest management (IPM) programs.[1] However, its widespread use necessitates

rigorous analytical monitoring to ensure compliance with regulatory limits in food products and

to study its environmental fate.[2][5]

The physicochemical properties of Methoxyfenozide are fundamental to the design of effective

analytical methods. Its low aqueous solubility and relatively high octanol-water partition

coefficient (Log P) dictate the choice of organic solvents for extraction and the chromatographic

conditions for separation.[1][2]

Table 1: Physicochemical Properties of Methoxyfenozide

Property Value Source

IUPAC Name
N-tert-butyl-N'-(3-methoxy-o-

toluoyl)-3,5-xylohydrazide
[2]

CAS Number 161050-58-4 [2][6]

Molecular Formula C₂₂H₂₈N₂O₃ [2]

Molecular Weight 368.47 g/mol [2][6]

Appearance White powder [2]

Water Solubility 3.3 mg/L (at 20°C) [2]

Log P (octanol/water) 3.72 [2]

Vapor Pressure <1.33 x 10⁻⁵ Pa (at 25°C) [2]

The Critical Role of Analytical Standards &
Reference Materials
The foundation of any quantitative analysis is the use of high-purity, well-characterized

analytical standards and reference materials. These materials are indispensable for instrument
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calibration, method validation, and ensuring the accuracy and traceability of results.[7]

Analytical Standards: These are high-purity substances used for qualitative identification

(e.g., retention time matching) and for preparing calibration curves for quantification.[6][7]

Certified Reference Materials (CRMs): CRMs are a higher grade of reference material

produced by accredited bodies. They are supplied with a certificate that specifies the

property value (e.g., purity), its uncertainty, and a statement of metrological traceability.[8]

Using CRMs provides the highest level of confidence in analytical measurements.

Sourcing and Handling: Reputable suppliers such as Sigma-Aldrich (PESTANAL®,

TraceCERT®) and FUJIFILM Wako provide Methoxyfenozide standards suitable for residue

analysis.[6][8]

Storage and Stability: Proper storage is crucial to maintain the integrity of the standard.

Storage Conditions: Store containers tightly closed in a dry, cool, and well-ventilated area,

protected from direct sunlight.[9][10] A temperature range of 2-10°C is often recommended.

[8]

Shelf Life: Standards have a limited shelf life; always consult the certificate of analysis and

expiry date on the label.[6]

Stock Solutions: Prepare stock solutions (e.g., 1000 µg/mL) in a stable solvent like

acetonitrile or methanol and store them in a freezer at approximately -18°C.[11] These

solutions are typically stable for several months, but stability should be periodically verified.

Sample Preparation: A Unified QuEChERS Protocol
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

and highly effective approach for extracting pesticide residues from a wide variety of sample

matrices. Its effectiveness stems from a simple solvent extraction followed by a rapid cleanup

step using dispersive solid-phase extraction (d-SPE).

The causality behind this choice is clear: Methoxyfenozide's chemical nature makes it

amenable to extraction with acetonitrile, while the subsequent cleanup steps efficiently remove
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common matrix interferences like pigments, sugars, and organic acids that could otherwise

interfere with chromatographic analysis.

Extraction & Partitioning

Dispersive SPE Cleanup

1. Homogenize & Weigh Sample
(e.g., 5-10 g)

2. Add Acetonitrile
(10 mL)

3. Shake Vigorously
(1 min)

4. Add QuEChERS Salts
(e.g., MgSO₄, NaCl)

5. Shake & Centrifuge
(5 min)

6. Transfer Aliquot of Supernatant
(e.g., 1-2 mL)

Collect Acetonitrile Layer

7. Add to d-SPE Tube
(containing PSA, MgSO₄)

8. Vortex & Centrifuge
(2 min)

9. Filter & Analyze

Collect Final Extract
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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